Cas no 2229239-76-1 (4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one)
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one
- 2229239-76-1
- 4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
- EN300-1766998
-
- Inchi: 1S/C13H13N3O/c17-13-8-10(9-14-13)11-4-1-2-5-12(11)16-7-3-6-15-16/h1-7,10H,8-9H2,(H,14,17)
- InChI Key: XJDXPQYVEPYORP-UHFFFAOYSA-N
- SMILES: O=C1CC(C2=CC=CC=C2N2C=CC=N2)CN1
Computed Properties
- Exact Mass: 227.105862047g/mol
- Monoisotopic Mass: 227.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.9Ų
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1766998-1g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 1g |
$986.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-5g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 5g |
$2858.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-10g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 10g |
$4236.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-0.05g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 0.05g |
$827.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-0.1g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 0.1g |
$867.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-0.25g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 0.25g |
$906.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-0.5g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 0.5g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-1.0g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 1g |
$986.0 | 2023-05-23 | ||
| Enamine | EN300-1766998-2.5g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 2.5g |
$1931.0 | 2023-09-20 | ||
| Enamine | EN300-1766998-5.0g |
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one |
2229239-76-1 | 5g |
$2858.0 | 2023-05-23 |
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one Related Literature
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one (CAS No. 2229239-76-1): A Comprehensive Overview
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one (CAS No. 2229239-76-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and pyrrolidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The chemical structure of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one is composed of a pyrrolidinone core linked to a substituted phenyl ring, which itself is functionalized with a pyrazole group. This combination of structural elements confers the molecule with distinct pharmacological properties, including potential anti-inflammatory, analgesic, and neuroprotective effects.
Recent studies have highlighted the potential of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are key mediators of neuroinflammation.
In addition to its neuroprotective properties, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has also demonstrated promising anti-inflammatory activity. In vitro studies have shown that the compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory disorders. This makes it a potential candidate for the development of new anti-inflammatory drugs.
The analgesic properties of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one have also been investigated. Preclinical studies have shown that the compound can significantly reduce pain responses in animal models of chronic pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways in the central nervous system.
Beyond its therapeutic applications, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has also been studied for its potential use as a research tool. Its ability to selectively modulate specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying various diseases. For example, it has been used to study the role of microglial activation in neurodegenerative processes.
The synthesis of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has been optimized using modern synthetic techniques, ensuring high yields and purity. The compound is typically prepared through a multi-step process involving the coupling of a substituted phenyl ring with a pyrazole moiety, followed by cyclization to form the pyrrolidinone ring. These synthetic methods are scalable and can be adapted for large-scale production if needed.
In terms of safety and toxicity, preliminary studies have indicated that 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for different therapeutic applications.
The future prospects for 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one are promising. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential as a lead compound for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.
In conclusion, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin * * * * * * * * * * * * * * * * * * -one (CAS No. 2229239-76-1) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.
2229239-76-1 (4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)